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Compound of Interest

Compound Name: S-Ethyl ethanethioate

Cat. No.: B3427407

S-Ethyl ethanethioate, CAS number 625-60-5, is an organosulfur compound belonging to the
thioester family. While structurally similar to its common oxygen analog, ethyl acetate, the
replacement of the ester oxygen with a sulfur atom imparts unique physicochemical properties
and heightened reactivity. This makes it a compound of significant interest for researchers in
organic synthesis, biochemistry, and flavor chemistry. In nature, it has been identified as a
volatile sulfur compound in durian fruit, wine, and coffee, contributing to their complex aroma
profiles[1].

In the laboratory, S-Ethyl ethanethioate serves as a valuable model for understanding the
chemistry of biologically crucial thioesters, such as Acetyl-Coenzyme A, which is central to
metabolism. Its enhanced electrophilicity at the carbonyl carbon makes it a versatile
intermediate for the synthesis of other carboxylic acid derivatives[2][3]. This guide provides a
comprehensive technical overview of its properties, synthesis, reactivity, and applications for
professionals in research and drug development.

Molecular Structure and Identifiers

S-Ethyl ethanethioate consists of an acetyl group bonded to the sulfur atom of an
ethanethiolate group.
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Identifier Value

IUPAC Name S-Ethyl ethanethioate[4]
CAS Number 625-60-5[4][5]
Molecular Formula CaHsOS[1][4]

Molecular Weight 104.17 g/mol [1][6]

S-Ethyl thioacetate, Ethyl thiolacetate, Acetic

Synonyms o

acid thio-, S-ethyl ester[1][2][5][6]
InChl Key APTGPWJUOYMUCE-UHFFFAOY SA-N[4][7]
SMILES CCSC(=0)C[4]

Physicochemical Properties

S-Ethyl ethanethioate is a colorless to light yellow liquid under standard conditions[1][2]. Its
distinct odor is a key characteristic, often described as alliaceous, sulfury, and reminiscent of
onion or garlic, with notes of coffee[1][8].
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Property Value Source(s)

Colorless to light yellow, clear
Appearance o [1][4]
liquid

Alliaceous, sulfury, fruity,
Odor _ _ [1][8]
onion, garlic, coffee

Boiling Point 116 °C (at 760 mmHgQ) [1]
Density 0.979 g/mL at 25 °C [1]
Refractive Index (n2°/D) 1.458 [1]
Flash Point 18.3 °C (65 °F) [1109]
Water Solubility Insoluble [1][41[6]

L , Soluble in alcohol, miscible in
Solubility in Organics _ [4][6]
diethyl ether

LogP (Octanol/Water) 1.26 [1]

Spectroscopic Profile: A Guide to Identification

Accurate identification of S-Ethyl ethanethioate relies on a combination of spectroscopic
techniques.

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) is a standard method for determining the
molecular weight and fragmentation pattern.
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miz Proposed Fragment Interpretation
104 [CaHsOS]* Molecular lon (M%)
Acylium ion, often the base
43 [CHsCOl*
peak
29 [C2Hs]* Ethyl cation
27 [C2Hs]* Vinyl cation

Data sourced from NIST Mass

Spectrometry Data Center[5]
[6]

Infrared (IR) Spectroscopy

The IR spectrum provides crucial information about the functional groups present. The most

telling feature is the carbonyl (C=0) stretch.
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Wavenumber (cm~?)

Vibration

Interpretation

~2970

C-H stretch

Aliphatic C-H bonds in ethyl

and acetyl groups

~1690

C=0 stretch

Thioester carbonyl stretch.
This is a key diagnostic peak,
appearing at a lower frequency
than the typical ester C=0
stretch (~1735 cm~1) due to
the reduced resonance
contribution from the larger

sulfur atom.

~1450

C-H bend

Methylene and methyl group

scissoring

~1355

C-H bend

Methyl group umbrella mode

Characteristic absorption data
based on general thioester
properties and available

spectra[6].

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR spectroscopy is definitive for confirming the structure by showing the number of

distinct proton environments, their integration, and splitting patterns.
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Chemical Shift

Multiplicity Integration Assignment Rationale
(3, ppm)

The acetyl

protons are a
~2.3 Singlet (s) 3H CHs-CO-S singlet as there

are no adjacent

protons.

The methylene
protons are
adjacentto 3
~2.9 Quartet (q) 2H S-CH2-CHs methyl protons,
resulting in a
quartet (n+1

rule).

The terminal
methyl protons

are adjacent to 2

~1.2 Triplet (t) 3H S-CH2-CHs
methylene
protons, resulting
in a triplet.
Predicted

chemical shifts
based on
standard values
for similar
functional
groups[10][11].

Synthesis and Manufacturing

A prevalent and reliable laboratory-scale synthesis involves the reaction of an acyl chloride with
a thiol in the presence of a base to neutralize the HCI byproduct.
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Experimental Protocol: Synthesis from Acetyl Chloride
and Ethanethiol

Objective: To synthesize S-Ethyl ethanethioate via nucleophilic acyl substitution.

Reagents:

Acetyl Chloride (CHsCOCI)

Ethanethiol (C2HsSH)

Pyridine (or another non-nucleophilic base)

Anhydrous Diethyl Ether (solvent)

Saturated Sodium Bicarbonate solution

Anhydrous Magnesium Sulfate

Procedure:

Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer and a dropping
funnel. Maintain an inert atmosphere (e.g., nitrogen or argon).

Initial Mixture: Dissolve ethanethiol and pyridine (1.1 equivalents) in anhydrous diethyl ether
and cool the flask in an ice bath (0 °C).

Addition: Add acetyl chloride (1.0 equivalent), dissolved in anhydrous diethyl ether, dropwise
from the dropping funnel to the stirred solution over 30 minutes. A precipitate (pyridinium
hydrochloride) will form.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to
completion.

Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory
funnel. Wash the organic layer sequentially with 1M HCI (to remove pyridine), saturated
sodium bicarbonate solution (to remove excess acid), and brine.
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» Drying and Isolation: Dry the separated organic layer over anhydrous magnesium sulfate.
Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator.

 Purification: The resulting crude product can be purified by fractional distillation to yield pure
S-Ethyl ethanethioate (b.p. 116 °C).

Ethanethiol + harge
Pyridine in Ether
S—
Reaction Flask | _Quench & Extract Aqueous Workup Dry with MgSOs Concentrate _ [ Fractional Pure S-Ethyl
(0°Cto RT) (Separatory Funnel) Y 9 Distillation Ethanethioate
Acetyl Chloride Add dropwise
in Ether

Click to download full resolution via product page

Caption: Workflow for the synthesis of S-Ethyl ethanethioate.

Chemical Reactivity and Mechanistic Insights

The core of S-Ethyl ethanethioate's utility in synthesis lies in the reactivity of the thioester
functional group.

Enhanced Electrophilicity

Compared to its oxygen ester analog (ethyl acetate), the carbonyl carbon of S-Ethyl
ethanethioate is significantly more electrophilic and susceptible to nucleophilic attack[3]. This
is attributable to two primary factors:

» Reduced Resonance: The overlap between the 3p orbital of sulfur and the 2p orbital of the
carbonyl carbon is less effective than the 2p-2p overlap in an oxygen ester. This diminishes
the resonance stabilization of the thioester group, leaving the carbonyl carbon more electron-
deficient.

o Better Leaving Group: The ethanethiolate anion (CH3sCH2S~) is a weaker base and therefore
a better leaving group than the ethoxide anion (CHsCH20") because sulfur is larger and
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more polarizable than oxygen, stabilizing the negative charge more effectively.

This increased reactivity allows thioesters to undergo nucleophilic acyl substitution reactions
under milder conditions than their oxygen counterparts[3].

Caption: Mechanism of nucleophilic acyl substitution on a thioester.

Applications in Research and Industry

o Flavor and Fragrance: As a naturally occurring volatile, S-Ethyl ethanethioate is used in
trace amounts as a flavoring agent to impart specific sulfury, roasted, or fruity notes in food
products[2][9][12]. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has
evaluated it and found no safety concern at current intake levels when used as a flavoring
agent[6].

» Organic Synthesis: Its heightened reactivity makes it a preferred acylating agent for sensitive
substrates where the conditions required for esters or acid chlorides would be too harsh. It is
a key building block for creating ketones, amides, and other esters[2][3].

o Biochemical Research: S-Ethyl ethanethioate serves as a simple, stable, and easily
handled analog for Acetyl-CoA, enabling studies of enzyme kinetics and mechanisms
involving acyl transfer reactions without the complexity of the coenzyme structure[4].

Safety and Handling

S-Ethyl ethanethioate is a hazardous chemical that requires strict safety protocols.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://fiveable.me/key-terms/organic-chem/ethyl-thioacetate
https://www.benchchem.com/product/b3427407?utm_src=pdf-body
https://cymitquimica.com/cas/625-60-5/
https://www.thegoodscentscompany.com/data/rw1028461.html
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/61171
https://cymitquimica.com/cas/625-60-5/
https://fiveable.me/key-terms/organic-chem/ethyl-thioacetate
https://www.benchchem.com/product/b3427407?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ethyl_thioacetate
https://www.benchchem.com/product/b3427407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Statement Code Description

N Highly flammable liquid and
Flammability H225

vapor

Acute Toxicity H302 Harmful if swallowed
Skin Corrosion/Irritation H315 Causes skin irritation
Eye Damage H318 Causes serious eye damage
Target Organ Toxicity H335 May cause respiratory irritation

Data sourced from multiple
safety data sheets and
chemical databases[1][4][6]
[12][13].

Handling Recommendations:

o Engineering Controls: Always handle in a well-ventilated chemical fume hood to avoid
inhalation of vapors[2][12]. Use explosion-proof equipment and ground all containers to
prevent static discharge[12].

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a face shield. A flame-retardant lab coat is required[12].

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area designated for
flammable liquids, away from heat, sparks, and open flames[12].

o Spills: Absorb spills with an inert, non-combustible material and dispose of as hazardous
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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